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Compound of Interest

3-(chloromethyl)-4-nitro-1H-
Compound Name:
pyrazole

Cat. No.: B13597566

Get Quote

\ J

High-Value Scaffold for Kinase Inhibitor & Agrochemical Synthesis

Executive Summary

3-(Chloromethyl)-4-nitro-1H-pyrazole is a versatile heterocyclic building block characterized
by a trifunctional core: an electrophilic chloromethyl arm, a reducible nitro group, and a
nucleophilic pyrazole nitrogen. This compound serves as a critical "lynchpin” intermediate in
the synthesis of next-generation kinase inhibitors (e.g., JAK, Aurora kinase targets) and
advanced agrochemicals. Its utility lies in the orthogonal reactivity of its functional groups,
allowing for sequential, regioselective derivatization. This guide outlines the physicochemical
profile, validated synthesis protocols, and handling procedures for researchers in medicinal and
process chemistry.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Description/Value

IUPAC Name 3-(Chloromethyl)-4-nitro-1H-pyrazole

Molecular Formula

Molecular Weight 161.55 g/mol

1479085-67-0 (Alcohol form: (4-nitro-1H-
pyrazol-3-yl)methanol)

Precursor CAS

Physical State Off-white to pale yellow solid (typically)
N Soluble in DMSO, DMF, THF, Ethyl Acetate;
Solubility . o
limited solubility in water.
Moisture sensitive; the chloromethyl group is
Stability susceptible to hydrolysis. Store under inert
atmosphere at -20°C.
pKa (Predicted) ~10.5 (Pyrazole NH)

Synthetic Routes & Manufacturing

The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole is most reliably achieved through the
functionalization of its hydroxymethyl precursor. The introduction of the nitro group is generally
performed prior to the chlorination to prevent side reactions involving the sensitive alkyl
chloride.

Retrosynthetic Analysis

The most robust pathway involves the nitration of a pyrazole-3-carboxylate or 3-methylpyrazole
derivative, followed by oxidation/reduction sequences to generate the alcohol, which is then
converted to the chloride.

Validated Synthesis Protocol

Objective: Synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole from (4-nitro-1H-pyrazol-3-
yl)methanol.

Reagents:
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(4-Nitro-1H-pyrazol-3-yl)methanol (1.0 eq)
Thionyl Chloride (

) (1.5 - 2.0 eq) or Methanesulfonyl chloride (

)

Dichloromethane (DCM) or Chloroform (anhydrous)

Catalytic DMF (Dimethylformamide)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with (4-nitro-1H-pyrazol-3-yl)methanol
suspended in anhydrous DCM under

atmosphere.

Activation: Cool the suspension to 0°C. Add a catalytic amount of DMF (2-3 drops).
Chlorination: Dropwise add Thionyl Chloride (

) over 15 minutes. The reaction is exothermic; maintain internal temperature <10°C.

o Mechanistic Insight: DMF catalyzes the reaction by forming the Vilsmeier-Haack type
chloroiminium intermediate, which is a more potent electrophile than

alone, facilitating the conversion of the electron-deficient alcohol (due to the nitro group).

Reflux: Allow the mixture to warm to room temperature, then reflux gently (40°C) for 2—4
hours until TLC indicates consumption of the starting alcohol.

Workup: Evaporate volatiles under reduced pressure. The excess

and
/

byproducts are removed.
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 Purification: The residue is typically a hydrochloride salt or a free base depending on workup.
Triturate with cold diethyl ether or hexane to obtain the solid product. Avoid aqueous workup
if possible to prevent hydrolysis back to the alcohol.

Yield: Typically 85-95% conversion.

Synthesis Workflow Visualization
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Figure 1: Step-wise synthetic pathway from carboxylic acid precursor to the target chloromethyl
derivative.

Reactivity Profile & Applications

The core value of this scaffold is its ability to undergo orthogonal functionalization. The
presence of the nitro group at C4 significantly influences the reactivity of the C3-chloromethyl
group and the N1-nitrogen.

Key Reaction Pathways
e Nucleophilic Substitution (

) at C3: The chloromethyl group is highly activated for displacement by nucleophiles (amines,
thiols, alkoxides) due to the electron-withdrawing nature of the adjacent pyrazole ring and
the nitro group.

o Application: Synthesis of benzylic-type amines or ethers.

o N-Alkylation (N1): The pyrazole NH is acidic (pKa ~10-11). Deprotonation with bases (

) allows for alkylation at N1.
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o Regioselectivity Note: Alkylation can occur at N1 or N2. Steric bulk at C3/C5 often dictates
the ratio.

» Nitro Reduction: The C4-nitro group can be reduced to an amine (
) using

, Or catalytic hydrogenation (
).

o Caution: Hydrogenation of the nitro group in the presence of the alkyl chloride can lead to
hydrogenolysis (dechlorination). Chemoselective reduction (e.g., using Iron or Tin) is
preferred if the chloride must be retained.

Divergent Synthesis Map
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Figure 2: Divergent reactivity profile showing three distinct vectors for chemical modification.

Safety & Handling Guidelines

As an alkylating agent and nitro compound, strict safety protocols are mandatory.
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» Genotoxicity Warning: Chloromethyl heterocycles are potential alkylating agents. They
should be handled as potential mutagens/carcinogens. Use a fume hood and double-gloving
(Nitrile/Neoprene).

o Lachrymator: Benzyl-chloride analogs often irritate mucous membranes. Eye protection is
critical.

o Energetic Potential: While small scale (<10g) is generally stable, nitro-pyrazoles can be
energetic. Avoid excessive heat or friction, especially with dry solids.

o Decontamination: Quench spills with dilute ammonia or sodium methoxide solution to
convert the alkyl chloride to a less toxic amine or ether.
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» To cite this document: BenchChem. [Technical Monograph: 3-(Chloromethyl)-4-nitro-1H-
pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13597566/docs#technical-monograph-3-
chloromethyl-4-nitro-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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